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Compound of Interest

Compound Name: Amberlite SR1L NA

Cat. No.: B1592796

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of laboratory materials like Amberlite SR1L Na ion exchange resin are paramount for
ensuring safety and regulatory compliance. This guide provides a detailed, step-by-step
procedure for the appropriate disposal of this material.

Amberlite SR1L Na is a strong acid cation exchange resin composed of a sulfonated
polystyrene matrix.[1] While the unused resin is generally not classified as hazardous waste, its
disposal procedure is contingent on its state—whether it is new, used, or has been in contact
with hazardous substances.

I. Immediate Safety Precautions

Before handling Amberlite SR1L Na, it is crucial to be aware of the necessary personal
protective equipment (PPE) and immediate actions to take in case of accidental exposure.

Personal Protective Equipment (PPE):
o Eye Protection: Wear safety glasses with side shields or goggles.[2]
e Hand Protection: Use appropriate protective gloves to prevent skin contact.[2][3]

e Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory
protection is not typically required.[2] However, if dust is generated, a NIOSH/MSHA
approved respirator should be used.[3]
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» Skin and Body Protection: Wear long-sleeved clothing to minimize skin exposure.[2]

First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[3]

o Skin Contact: Wash the affected area with plenty of water for at least 15 minutes while
removing any contaminated clothing.[3]

 Ingestion: Wash out the mouth with water and seek medical attention.[3]

Inhalation: Move the individual to fresh air immediately.[3]

Il. Quantitative Data Summary

The physical and chemical properties of Amberlite SR1L Na are important for its proper
handling and disposal.

Property Value

Physical Form Amber, translucent, spherical beads|[1]
Matrix Gel, Styrene-divinylbenzene copolymer[1]
Functional Group Sulfonic acid[1]

lonic Form as Shipped Na+[1]

Total Exchange Capacity =>1.90 eq/L[1]

Water Retention Capacity 41 — 49%][1]

Particle Diameter 600 — 800 pm[1]

Shipping Weight 808 g/L[1]

lll. Step-by-Step Disposal Protocol

The appropriate disposal method for Amberlite SR1L Na depends on whether the resin is
unused, used for general water softening, or has been in contact with hazardous materials.
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Experimental Protocol: Waste Characterization

Before disposal, it is mandatory to determine if the waste resin is hazardous. This is done by
consulting federal, state, and local regulations.

e Review Regulations: Consult US EPA guidelines under 40 CFR Part 261.3 and any
applicable state and local hazardous waste regulations to determine if the resin is classified

as hazardous waste.[3]

o Assess Contamination: Analyze the process in which the resin was used. If it was used for
general water softening of municipal water, it is unlikely to be contaminated.[4] However, if it
was used with well water or in an industrial process, it may have adsorbed contaminants like

heavy metals.[4]

o Leachate Testing (if required): If contamination is suspected, a Toxicity Characteristic
Leaching Procedure (TCLP) may be necessary to determine if the resin leaches hazardous

constituents.
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Disposal Decision Workflow for Amberlite SR1L Na

Start: Amberlite SR1L Na for Disposal

Is the resin unused?

No

Is the resin used?

\Yes

Was it used for general water softening?

No Yes

Was it in contact with hazardous substances? Dispose as non-hazardous solid waste.
Uncertain

Consult SDS and local regulations.

Treat as hazardous waste.

Click to download full resolution via product page

Caption: Logical workflow for determining the proper disposal path for Amberlite SR1L Na.
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Disposal Procedures:

1. Unused or "Virgin" Resin:

o Unused Amberlite SR1L Na is not typically classified as hazardous waste.
e |t can generally be disposed of as standard solid waste.

» Place the dry, spherical beads into a suitable, sealed disposal container to prevent them from
becoming a slip hazard.[3]

» Confirm with your institution's environmental health and safety (EHS) department and your
local waste management authority before landfilling.

2. Used Resin (Non-Hazardous Applications):

o For resin used in applications such as softening potable water from a municipal source, it is
generally considered non-hazardous.[4]

e The resin will be in an exhausted form (e.g., calcium or magnesium form).
e This exhausted resin can typically be disposed of in a landfill as ordinary solid waste.[4]

e Itis recommended to dewater the resin as much as possible before placing it in a durable,
sealed container for disposal.

3. Used Resin (Potentially Hazardous Applications):

« If the resin was used to treat well water, industrial process streams, or in a laboratory setting
where it may have come into contact with heavy metals or other hazardous chemicals, it
must be treated as potentially hazardous waste.[4]

e Do not dispose of this resin in the regular trash.
e The nature of the contaminants will dictate the disposal method.[4]

e The resin may need to be regenerated to remove the hazardous ions. The resulting
concentrated eluent will then be treated as hazardous waste.[4]
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 Alternatively, the entire batch of contaminated resin must be disposed of through a licensed
hazardous waste disposal company.

e Always consult your EHS department for guidance on the proper disposal of contaminated

resin.

IV. Key Considerations and Warnings

o Oxidizing Agents: Do not mix Amberlite SR1L Na with strong oxidizing agents like nitric
acid. This can lead to a violent exothermic reaction or explosion.[1]

¢ Spills: In case of a spill, sweep or vacuum the material and place it into a suitable disposal
container.[3] Avoid creating dust. The beads can be a slip hazard when wet.

o Storage: Store the resin in a tightly closed container in a dry place at around 20°C.[3]

By following these procedures, researchers and laboratory professionals can ensure the safe
and compliant disposal of Amberlite SR1L Na, protecting both themselves and the
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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